Cas no 2034567-49-0 (N-({[2,3'-bifuran]-5-yl}methyl)-4-cyanobenzene-1-sulfonamide)

• Product Name: N-({[2,3'-bifuran]-5-yl}methyl)-4-cyanobenzene-1-sulfonamide
• CAS No: 2034567-49-0
• MF: C₁₆H₁₂N₂O₄S
• MW: 328.342482566834
• CID: 5335635
• Update Time: 2025-05-22

N-({[2,3'-bifuran]-5-yl}methyl)-4-cyanobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-([2,3'-bifuran]-5-ylmethyl)-4-cyanobenzenesulfonamide
• 4-cyano-N-[[5-(furan-3-yl)furan-2-yl]methyl]benzenesulfonamide
• N-({[2,3'-bifuran]-5-yl}methyl)-4-cyanobenzene-1-sulfonamide

• Inchi： 1S/C16H12N2O4S/c17-9-12-1-4-15(5-2-12)23(19,20)18-10-14-3-6-16(22-14)13-7-8-21-11-13/h1-8,11,18H,10H2
• InChI Key： MIBXPRUDSIZISD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1)(NCC1=CC=C(C2=COC=C2)O1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 542
• XLogP3: 1.9
• Topological Polar Surface Area: 105

Additional information on N-({[2,3'-bifuran]-5-yl}methyl)-4-cyanobenzene-1-sulfonamide

N-({[2,3'-bifuran]-5-yl}methyl)-4-cyanobenzene-1-sulfonamide: A Comprehensive Overview

The compound N-({[2,3'-bifuran]-5-yl}methyl)-4-cyanobenzene-1-sulfonamide (CAS No. 2034567-49-0) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This molecule combines the structural features of a sulfonamide group, a cyanobenzene moiety, and a bifuran system, making it a unique candidate for research in fields such as medicinal chemistry, materials science, and chemical synthesis.

Recent studies have highlighted the importance of sulfonamide derivatives in drug discovery. The sulfonamide group in this compound is known to exhibit favorable pharmacokinetic properties, including good bioavailability and metabolic stability. These characteristics make it an attractive scaffold for developing new therapeutic agents. For instance, researchers have explored the use of sulfonamides in targeting various enzymes and receptors involved in diseases such as cancer and inflammation.

The presence of the bifuran system in the molecule adds another layer of complexity and functionality. Bifurans are known for their ability to participate in supramolecular interactions and to act as building blocks for more complex architectures. Recent advancements in synthetic chemistry have enabled the precise control of bifuran synthesis, leading to the development of novel materials with tailored properties. For example, bifurans have been utilized in the creation of advanced optical materials and sensors due to their unique electronic properties.

The cyanobenzene moiety within this compound further enhances its versatility. Cyanobenzenes are known for their high reactivity and ability to undergo various transformations under mild conditions. This makes them valuable intermediates in organic synthesis. Recent research has focused on leveraging cyanobenzenes for the construction of bioactive molecules, particularly those with anti-microbial and anti-tumor activities.

From a synthetic perspective, the preparation of N-({[2,3'-bifuran]-5-yl}methyl)-4-cyanobenzene-1-sulfonamide involves a series of well-established organic reactions. The process typically begins with the synthesis of the bifuran derivative, followed by its coupling with a cyanobenzene sulfonamide precursor. This multi-step synthesis requires meticulous control over reaction conditions to ensure high yields and product purity.

Looking ahead, the potential applications of this compound are vast. Its unique combination of functional groups positions it as a promising candidate for drug development, material science, and chemical catalysis. Researchers are actively exploring its role as a template for creating more complex molecular architectures that could address unmet needs in these fields.

In conclusion, N-({[2,3'-bifuran]-5-yl}methyl)-4-cyanobenzene-1-sulfonamide (CAS No. 2034567-49-0) represents a cutting-edge compound at the forefront of modern chemistry. Its intricate structure and versatile functional groups make it an invaluable tool for advancing scientific research and innovation across multiple disciplines.